
1-Bromoheptane-d7 chemical properties and
physical data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811 Get Quote

Technical Guide: 1-Bromoheptane-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromoheptane-d7, a deuterated analog of 1-bromoheptane. This document is

intended for use by professionals in research, science, and drug development who require

detailed information on this compound for their work.

Chemical Identity and Properties
1-Bromoheptane-d7 is a saturated alkyl halide where seven hydrogen atoms on the heptyl

chain have been replaced by deuterium. This isotopic labeling makes it a valuable tool in

various analytical and research applications, particularly as an internal standard in mass

spectrometry-based quantification and as a tracer in metabolic studies.[1][2][3][4] The physical

properties of 1-Bromoheptane-d7 are expected to be very similar to its non-deuterated

counterpart, 1-Bromoheptane.

Table 1: Chemical and Physical Data
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Property Value Source(s)

Chemical Name 1-Bromoheptane-d7 N/A

Synonyms n-Heptyl bromide-d7 N/A

CAS Number 1219802-55-7 N/A

Molecular Formula C₇H₈D₇Br N/A

Molecular Weight 186.14 g/mol N/A

Isotopic Purity atom % D N/A

Appearance Colorless to pale yellow liquid [5][6]

Boiling Point ~180 °C (for non-deuterated) [5][6][7][8]

Melting Point ~-58 °C (for non-deuterated) [5][6][7][8]

Density
~1.14 g/mL at 25 °C (for non-

deuterated)
[7]

Refractive Index
~1.4499 (at 20 °C, for non-

deuterated)
[7]

Experimental Protocols
While specific experimental protocols for 1-Bromoheptane-d7 are proprietary to the research

conducting them, a general methodology for its use as an internal standard in a Gas

Chromatography-Mass Spectrometry (GC-MS) analysis is provided below.

General Protocol for Use as an Internal Standard in GC-MS

Preparation of Standard Solutions:

Prepare a stock solution of 1-Bromoheptane-d7 in a suitable organic solvent (e.g.,

methanol, ethyl acetate) at a concentration of 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution to the desired

concentrations.
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Prepare a stock solution of the non-deuterated analyte (1-Bromoheptane) and create a

series of calibration standards.

Sample Preparation:

To a known volume or weight of the sample (e.g., plasma, tissue homogenate,

environmental sample), add a precise volume of the 1-Bromoheptane-d7 internal

standard working solution.

Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase

extraction) to isolate the analyte and internal standard.

Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS

analysis.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample onto the GC-MS system.

Use a suitable GC column and temperature program to separate the analyte and internal

standard.

Operate the mass spectrometer in a selected ion monitoring (SIM) or multiple reaction

monitoring (MRM) mode to detect and quantify the characteristic ions of both 1-

Bromoheptane and 1-Bromoheptane-d7.

Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte in the calibration standards.

Determine the concentration of the analyte in the samples by interpolating their peak area

ratios on the calibration curve.
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Visualizations
Logical Relationships
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Caption: Relationship between Heptane, 1-Bromoheptane, and 1-Bromoheptane-d7.

Experimental Workflow
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Sample Collection

Addition of 1-Bromoheptane-d7
(Internal Standard)

Sample Extraction

GC-MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Caption: General workflow for using 1-Bromoheptane-d7 as an internal standard.

Safety and Handling
The safety precautions for 1-Bromoheptane-d7 are expected to be similar to those for 1-

Bromoheptane. It is a flammable liquid and should be handled with appropriate care in a well-

ventilated area, away from ignition sources.[9][10][11][12][13]

Table 2: Hazard Information for 1-Bromoheptane
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Hazard Description Source(s)

Physical Hazards Flammable liquid and vapor. [10][11]

Health Hazards

May cause skin and eye

irritation. May cause

respiratory tract irritation.

[9][10][11][12][13]

First Aid: Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[12]

First Aid: Eye Contact
Flush eyes with water as a

precaution.
[12]

First Aid: Inhalation

If breathed in, move person

into fresh air. If not breathing,

give artificial respiration.

Consult a physician.

[12]

First Aid: Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[12]

Personal Protective Equipment

Wear appropriate protective

clothing, gloves, and eye/face

protection.

[13]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances and

ignition sources.

[9][10]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[10]

Disclaimer: This document is for informational purposes only and does not constitute a

certificate of analysis. The user is responsible for determining the suitability of this product for
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their particular application. Always consult the Safety Data Sheet (SDS) before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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